Cas no 137320-34-4 (2-(3-Hydroxypyridin-2(1H)-ylidene)-5-methylpyridin-3(2H)-one)

• Product Name: 2-(3-Hydroxypyridin-2(1H)-ylidene)-5-methylpyridin-3(2H)-one
• CAS No: 137320-34-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 2772081
• PubChem ID: 136228656
• Update Time: 2025-04-21

2-(3-Hydroxypyridin-2(1H)-ylidene)-5-methylpyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxypyridin-2(1H)-ylidene)-5-methylpyridin-3(2H)-one
• 5-Methyl-[2,2'-bipyridine]-3,3'-diol
• 137320-34-4
• DTXSID00768471

• Inchi： 1S/C11H10N2O2/c1-7-5-9(15)11(13-6-7)10-8(14)3-2-4-12-10/h2-6,14-15H,1H3
• InChI Key： ZKHOQDAPLGROGB-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CN=C1C1C(=CC=CN=1)O

Computed Properties

• Exact Mass: 202.074227566Da
• Monoisotopic Mass: 202.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.2Ų